Cas no 501107-85-3 (ethyl 4-{2-(2E)-2-(4-hydroxyphenyl)imino-4-oxo-1,3-thiazolidin-5-ylacetamido}benzoate)

• Product Name: ethyl 4-{2-(2E)-2-(4-hydroxyphenyl)imino-4-oxo-1,3-thiazolidin-5-ylacetamido}benzoate
• CAS No: 501107-85-3
• MF: C₂₀H₁₉N₃O₅S
• MW: 413.44696354866
• CID: 6527317
• Update Time: 2025-07-21

ethyl 4-{2-(2E)-2-(4-hydroxyphenyl)imino-4-oxo-1,3-thiazolidin-5-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{2-(2E)-2-(4-hydroxyphenyl)imino-4-oxo-1,3-thiazolidin-5-ylacetamido}benzoate
• ethyl (E)-4-(2-(2-((4-hydroxyphenyl)imino)-4-oxothiazolidin-5-yl)acetamido)benzoate
• Benzoic acid, 4-[[2-[4,5-dihydro-2-[(4-hydroxyphenyl)amino]-4-oxo-5-thiazolyl]acetyl]amino]-, ethyl ester

• Inchi： 1S/C20H19N3O5S/c1-2-28-19(27)12-3-5-13(6-4-12)21-17(25)11-16-18(26)23-20(29-16)22-14-7-9-15(24)10-8-14/h3-10,16,24H,2,11H2,1H3,(H,21,25)(H,22,23,26)
• InChI Key： LKIWGTTVTSGDOW-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CC2SC(NC3=CC=C(O)C=C3)=NC2=O)=O)C=C1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 10.04±0.26(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-{2-(2E)-2-(4-hydroxyphenyl)imino-4-oxo-1,3-thiazolidin-5-ylacetamido}benzoate

Research Brief on Ethyl 4-{2-(2E)-2-(4-hydroxyphenyl)imino-4-oxo-1,3-thiazolidin-5-ylacetamido}benzoate (CAS: 501107-85-3)

Ethyl 4-{2-(2E)-2-(4-hydroxyphenyl)imino-4-oxo-1,3-thiazolidin-5-ylacetamido}benzoate (CAS: 501107-85-3) is a synthetic compound that has garnered significant attention in recent years due to its potential therapeutic applications in the field of chemical biology and medicinal chemistry. This compound belongs to the thiazolidinone class, which is known for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a hydroxyphenyl and thiazolidinone moiety in its structure suggests its potential as a modulator of key biological pathways.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of this compound. One of the primary areas of investigation has been its role as a potential inhibitor of protein-protein interactions (PPIs) involved in disease pathways. PPIs are critical targets in drug discovery, and small molecules like ethyl 4-{2-(2E)-2-(4-hydroxyphenyl)imino-4-oxo-1,3-thiazolidin-5-ylacetamido}benzoate offer a promising avenue for modulating these interactions with high specificity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers employed molecular docking and dynamics simulations to explore the binding affinity of this compound with various protein targets. The results indicated a strong interaction with the p53-MDM2 complex, a well-known target in cancer therapy. The compound demonstrated a binding energy of -8.5 kcal/mol, suggesting its potential as a lead compound for developing novel anticancer agents. Further in vitro assays confirmed its ability to disrupt the p53-MDM2 interaction, leading to p53 stabilization and subsequent apoptosis in cancer cell lines.

Another significant finding comes from a recent preprint on bioRxiv, where the compound was evaluated for its anti-inflammatory properties. The study revealed that ethyl 4-{2-(2E)-2-(4-hydroxyphenyl)imino-4-oxo-1,3-thiazolidin-5-ylacetamido}benzoate effectively inhibited the NF-κB signaling pathway, a key regulator of inflammation. The compound reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells, with an IC50 value of 12.3 µM. These findings highlight its potential as a therapeutic agent for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of this compound as a viable drug candidate. Pharmacokinetic studies have shown limited oral bioavailability, likely due to its poor solubility and rapid metabolism. Researchers are now exploring structural modifications, such as the introduction of solubilizing groups or prodrug strategies, to improve its drug-like properties. Additionally, toxicity studies in animal models are underway to assess its safety profile.

In conclusion, ethyl 4-{2-(2E)-2-(4-hydroxyphenyl)imino-4-oxo-1,3-thiazolidin-5-ylacetamido}benzoate represents a promising scaffold for the development of novel therapeutics targeting cancer and inflammation. Its unique chemical structure and demonstrated biological activities warrant further investigation to overcome current limitations and unlock its full therapeutic potential. Future research should focus on optimizing its pharmacokinetic properties and expanding its application to other disease models.